(Z)-3-(3,4-dimethoxyphenyl)-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide

• IUPAC Name: (Z)-3-(3,4-dimethoxyphenyl)-N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]prop-2-enamide
• InChI: InChI=1S/C22H20FN3O3S/c1-28-19-9-3-14(11-20(19)29-2)4-10-21(27)24-22-17-12-30-13-18(17)25-26(22)16-7-5-15(23)6-8-16/h3-11H,12-13H2,1-2H3,(H,24,27)/b10-4-
• InChI Key: AMBQDXXDJVJDAR-WMZJFQQLSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)F)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)F)OC
• Molecular Formula: C22H20FN3O3S
• Molecular Weight: 425.5 g/mol

Description

(Z)-3-(3,4-dimethoxyphenyl)-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide is a useful research compound. Its molecular formula is C22H20FN3O3S and its molecular weight is 425.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds structurally related to "(Z)-3-(3,4-dimethoxyphenyl)-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide" often focuses on their synthesis and structural characterization. For example, Prabhuswamy et al. (2016) synthesized a compound by reacting 3-(3,4-dimethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one and semicarbazide, providing insights into crystal and molecular structure through X-ray diffraction studies Prabhuswamy et al., 2016. This work underscores the importance of structural analysis in understanding the physical and chemical properties of these compounds.

Photophysical and Photochemical Studies

Compounds containing acrylamide functionalities and related structures have been explored for their photophysical and photochemical properties. Szukalski et al. (2015) investigated the photoinduced birefringence in poly(methyl methacrylate) thin films doped with a pyrazoline derivative, revealing potential applications in photonic devices Szukalski et al., 2015.

Biological Activities and Applications

Several studies have synthesized derivatives structurally related to "this compound" to evaluate their biological activities. Kucukoglu et al. (2016) synthesized polymethoxylated-pyrazoline benzene sulfonamides and investigated their cytotoxic activities and inhibitory effects on carbonic anhydrase isoenzymes, suggesting potential therapeutic applications Kucukoglu et al., 2016.

Molecular Docking and Theoretical Studies

Fahim and Shalaby (2019) conducted a study on benzenesulfonamide derivatives, examining their reactivity and potential interactions with biological targets through molecular docking and density functional theory (DFT) calculations. This research highlights the use of theoretical and computational methods to predict the biological activity and binding affinity of compounds Fahim and Shalaby, 2019.